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Compound of Interest

Compound Name: Lu AE98134

Cat. No.: B357949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Lu AE98134,

a positive modulator of voltage-gated sodium channels with partial selectivity for the Nav1.1

subtype, in various cell-based assays. Adherence to these guidelines will help ensure

reproducible and accurate results in the pharmacological characterization of this compound.
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Parameter Value Reference

IUPAC Name

N-(6-((3-

(methylsulfonyl)phenyl)amino)

benzo[d]thiazol-2-yl)acetamide

N/A

Molecular Formula C₂₁H₂₃N₅O₃S [1][2]

Molecular Weight 425.50 g/mol [1][2]

Mechanism of Action

Positive modulator of voltage-

gated sodium channels,

particularly Nav1.1. It shifts the

voltage dependence of

activation to more negative

potentials, slows inactivation

kinetics, and increases

persistent sodium current.[3]

Primary Target Nav1.1

Other Targets
Nav1.2 and Nav1.5 (to a lesser

extent)

Inactive On Nav1.4, Nav1.6, Nav1.7

Solubility and Storage
Proper handling and storage of Lu AE98134 are critical for maintaining its stability and activity.

The following table summarizes the solubility and recommended storage conditions.

Solvent Maximum Solubility Storage of Stock Solution

Dimethyl Sulfoxide (DMSO) 250 mg/mL (587.54 mM)
-80°C for up to 2 years; -20°C

for up to 1 year

Ethanol Not Recommended N/A

Water Insoluble N/A
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Note: It is recommended to sonicate the DMSO solution to ensure complete dissolution.

Preparation of Stock and Working Solutions
This section details the preparation of a 10 mM stock solution of Lu AE98134 in DMSO and its

subsequent dilution to a working concentration for cell-based assays.

Preparation of 10 mM Stock Solution in DMSO
Materials:

Lu AE98134 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Sonicator

Protocol:

Equilibrate the Lu AE98134 powder to room temperature before opening the vial to prevent

condensation.

Weigh out the desired amount of Lu AE98134 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.255 mg of Lu
AE98134.

Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

Vortex the solution briefly and then sonicate for 10-15 minutes to ensure complete

dissolution.

Aliquot the 10 mM stock solution into sterile, amber microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.
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Preparation of Working Solutions in Cell Culture Medium
Materials:

10 mM Lu AE98134 stock solution in DMSO

Pre-warmed cell culture medium appropriate for your cell line

Sterile polypropylene tubes

Protocol:

Thaw a single aliquot of the 10 mM Lu AE98134 stock solution at room temperature.

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations. It is recommended to prepare intermediate dilutions to

ensure accuracy.

The final concentration of DMSO in the cell culture medium should be kept below 0.5% (v/v)

to minimize solvent-induced cytotoxicity. For example, to achieve a final concentration of 30

µM Lu AE98134, add 3 µL of the 10 mM stock solution to 997 µL of cell culture medium. This

results in a final DMSO concentration of 0.3%.

Use the freshly prepared working solutions immediately for your cell-based assays.

Experimental Protocols
The following are generalized protocols for common cell-based assays to assess the activity of

Lu AE98134. These should be optimized for your specific cell line and experimental conditions.

Manual Patch-Clamp Electrophysiology
This protocol is suitable for characterizing the effects of Lu AE98134 on the biophysical

properties of voltage-gated sodium channels in cells expressing Nav1.1.

Cell Line: HEK-293 cells stably expressing human Nav1.1.

Protocol:
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Plate the cells onto glass coverslips 24-48 hours before the experiment.

Prepare the external and internal solutions for patch-clamp recording.

Transfer a coverslip with adherent cells to the recording chamber on the microscope stage

and perfuse with the external solution.

Obtain a whole-cell patch-clamp configuration on a single cell.

Record baseline sodium currents using appropriate voltage protocols.

Perfuse the cells with the external solution containing the desired concentration of Lu
AE98134 (e.g., 30 µM).

Record sodium currents in the presence of the compound and compare to the baseline

recordings to determine the effect on channel activation, inactivation, and persistent current.

Automated Patch-Clamp Electrophysiology
This high-throughput method allows for the screening of Lu AE98134's effects on a larger

number of cells.

Platform: IonWorks Quattro, SyncroPatch 768PE, or similar.

Protocol:

Harvest and prepare a single-cell suspension of the Nav1.1-expressing cell line.

Load the cell suspension, internal and external solutions, and Lu AE98134 compound plate

into the automated patch-clamp system.

The instrument will automatically perform cell capture, sealing, whole-cell formation, and

compound application.

Define a voltage protocol to elicit sodium currents and measure the effect of a range of Lu
AE98134 concentrations.

Analyze the data to determine the EC₅₀ or other relevant pharmacological parameters.
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Fluorescence-Based Membrane Potential Assay
This assay provides a high-throughput method to assess the overall effect of Lu AE98134 on

cell membrane potential.

Materials:

Nav1.1-expressing cell line

Black, clear-bottom 96- or 384-well plates

Membrane potential-sensitive dye (e.g., FLIPR Membrane Potential Assay Kit)

Sodium channel opener (e.g., veratridine)

Protocol:

Seed the cells into the multi-well plates and culture overnight.

Load the cells with the membrane potential-sensitive dye according to the manufacturer's

instructions.

Add varying concentrations of Lu AE98134 to the wells and incubate for the desired time.

Add a sodium channel opener, such as veratridine, to stimulate sodium influx and cause

membrane depolarization.

Measure the fluorescence intensity using a plate reader equipped for fluorescence detection.

Analyze the data to determine how Lu AE98134 modulates the veratridine-induced

depolarization.
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Caption: Signaling pathway of Lu AE98134.
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Caption: Experimental workflow for Lu AE98134.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b357949?utm_src=pdf-body-img
https://www.benchchem.com/product/b357949?utm_src=pdf-body
https://www.benchchem.com/product/b357949?utm_src=pdf-body-img
https://www.benchchem.com/product/b357949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b357949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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